D-Carnitine D-Carnitine L-Carnitine is an essential metabolite that has diverse roles in metabolism, most notably facilitating the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation. L-Carnitine is obtained from dietary sources or by the metabolism of lysine and methioinine. D-Carnitine is an analog of L-carnitine that, in the range of 0.25-1 mM, inhibits the uptake of L-carnitine by cells.
Brand Name: Vulcanchem
CAS No.: 541-14-0
VCID: VC0119502
InChI: InChI=1S/C7H15NO3/c1-8(2,3)5-6(9)4-7(10)11/h6,9H,4-5H2,1-3H3/t6-/m0/s1
SMILES: C[N+](C)(C)CC(CC(=O)[O-])O
Molecular Formula: C7H15NO3
Molecular Weight: 161.2 g/mol

D-Carnitine

CAS No.: 541-14-0

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VCID: VC0119502

Molecular Formula: C7H15NO3

Molecular Weight: 161.2 g/mol

D-Carnitine - 541-14-0

CAS No. 541-14-0
Product Name D-Carnitine
Molecular Formula C7H15NO3
Molecular Weight 161.2 g/mol
IUPAC Name (3S)-3-hydroxy-4-(trimethylazaniumyl)butanoate
Standard InChI InChI=1S/C7H15NO3/c1-8(2,3)5-6(9)4-7(10)11/h6,9H,4-5H2,1-3H3/t6-/m0/s1
Standard InChIKey PHIQHXFUZVPYII-LURJTMIESA-N
Isomeric SMILES C[N+](C)(C)C[C@H](CC(=O)[O-])O
SMILES C[N+](C)(C)CC(CC(=O)[O-])O
Canonical SMILES C[N+](C)(C)CC(CC(=O)[O-])O
Appearance Assay:≥98%A crystalline solid
Description L-Carnitine is an essential metabolite that has diverse roles in metabolism, most notably facilitating the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation. L-Carnitine is obtained from dietary sources or by the metabolism of lysine and methioinine. D-Carnitine is an analog of L-carnitine that, in the range of 0.25-1 mM, inhibits the uptake of L-carnitine by cells.
Synonyms (2S)-3-Carboxy-2-hydroxy-N,N,N-trimethyl-1-propanaminium Inner Salt;_x000B_D-(3-Carboxy-2-hydroxypropyl)trimethyl Ammonium Hydroxide Inner Salt; (+)-Carnitine; (+)-D-Carnitine; D-(+)-Carnitine; d-Carnitine;
PubChem Compound 2724480
Last Modified Nov 11 2021
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